Cas no 3141-26-2 (3,4-Dibromothiophene)

• Product Name: 3,4-Dibromothiophene
• CAS No: 3141-26-2
• MF: C₄H₂Br₂S
• MW: 241.931678295135
• MDL: MFCD00005465
• CID: 43852
• PubChem ID: 18452
• Update Time: 2025-07-22

3,4-Dibromothiophene Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibromothiophene
• 3,4-Dibromothiphene
• 3,4-bromothiophene
• 3,4-dibromo-thiophene
• 3,4-Dibromthiophen
• Thiophene,3,4-dibromo
• Thiophene,4-dibromo
• thiophene,3,4-dibromo-
• AKOS 93381
• 2,5-Dibromotthiophenone
• 3,4-Dibromothiophene, 98+%
• 3,4-Dibromothiophene 98%
• 3,4-DIBROMO THIOPHENE 98.0%MIN
• 3,4-Dibromothiophene ,99%
• NS00029087
• Q-101191
• BIDD:GT0493
• EINECS 221-546-8
• FT-0614211
• Thiophene, 3,4-dibromo-
• DTXSID50185336
• STR06268
• PS-7568
• BCP07494
• InChI=1/C4H2Br2S/c5-3-1-7-2-4(3)6/h1-2
• HY-20022
• A820841
• NSC99007
• 3, 4-dibromothiophene
• NSC-99007
• CS-B0012
• SCHEMBL332154
• GEO-00977
• NSC 99007
• AKOS000282034
• A935247
• AC-4900
• MFCD00005465
• D1676
• EN300-85066
• AM20090447
• 3141-26-2
• AB00432
• 3,4-Dibromothiophene, 99%
• Thiophene,4-dibromo-
• 3,4-bis(bromanyl)thiophene
• SY001342
• DB-028249
• Thiophene, 3,4dibromo (8CI)
• DTXCID60107827
• Thiophene, 3,4-dibromo-(8CI)
• Thiophene, 3,4dibromo (8CI)(9CI)
• Thiophene, 3,4-dibromo-(8CI)(9CI)
• 221-546-8

• MDL： MFCD00005465
• Inchi： 1S/C4H2Br2S/c5-3-1-7-2-4(3)6/h1-2H
• InChI Key： VGKLVWTVCUDISO-UHFFFAOYSA-N
• SMILES： BrC1=CSC=C1Br
• BRN： 107642

Computed Properties

• Exact Mass: 239.82400
• Monoisotopic Mass: 239.824
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 28.2A^2

Experimental Properties

• Color/Form: Colorless to yellowish liquid
• Density: 2.188 g/mL at 25 °C(lit.)
• Melting Point: 5°C(lit.)
• Boiling Point: 100°C/12mmHg(lit.)
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Refractive Index: n20/D 1.640(lit.)
• PSA: 28.24000
• LogP: 3.27310
• Solubility: Not available

3,4-Dibromothiophene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S26;S36/37/39

Additional information on 3,4-Dibromothiophene

Comprehensive Guide to 3,4-Dibromothiophene (CAS No. 3141-26-2): Properties, Applications, and Industry Insights

3,4-Dibromothiophene (CAS No. 3141-26-2) is a halogenated thiophene derivative widely recognized for its versatility in organic synthesis and material science. This compound, characterized by two bromine atoms attached to the thiophene ring, serves as a critical intermediate in the production of advanced polymers, pharmaceuticals, and agrochemicals. Its unique electronic properties and reactivity make it a focal point for researchers exploring conjugated systems and heterocyclic chemistry.

In recent years, the demand for 3,4-Dibromothiophene has surged due to its role in developing organic semiconductors and photovoltaic materials. As industries shift toward sustainable energy solutions, this compound’s ability to enhance charge transport in organic electronics has garnered significant attention. Researchers are also investigating its potential in OLED technology and flexible electronics, aligning with global trends in green chemistry and renewable energy.

The synthesis of 3,4-Dibromothiophene typically involves direct bromination of thiophene or its derivatives, yielding high purity for industrial applications. Its thermal stability and compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, further expand its utility in creating complex molecular architectures. These reactions are pivotal for designing functional materials with tailored optoelectronic properties.

From an environmental perspective, the handling and disposal of halogenated compounds like 3,4-Dibromothiophene require adherence to stringent safety protocols. Innovations in catalytic bromination and solvent-free synthesis are addressing these challenges, reducing waste and improving efficiency. Such advancements resonate with the growing emphasis on sustainable chemical processes in academia and industry.

Market analysts highlight the compound’s expanding applications in biomedical research, particularly in developing fluorescent probes and drug delivery systems. Its structural motif is also explored in catalysis and ligand design, underscoring its interdisciplinary relevance. For manufacturers, optimizing cost-effective production methods remains a priority to meet rising demand.

In summary, 3,4-Dibromothiophene (CAS No. 3141-26-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across diverse fields—from materials science to life sciences—positions it as a cornerstone of future technological advancements. As research continues to uncover new applications, this compound will undoubtedly play a pivotal role in shaping next-generation solutions.